rac-tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate, trans
Description
Rac-tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate, trans is a useful research compound. Its molecular formula is C11H18F3NO3 and its molecular weight is 269.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Diastereoselectivity in Synthesis
One significant application is in the exploration of diastereoselectivity during synthesis processes. Vallat et al. (2009) discussed the synthesis of 5-hydroxyalkyl derivatives of tert-butyl 2-oxo-2,5-dihydropyrrole-1-carboxylate, revealing insights into the stereochemical outcomes of Mukaiyama crossed-aldol-type reactions. These reactions are pivotal for constructing compounds with specific stereochemical configurations, useful in the synthesis of complex molecules with potential pharmacological applications Vallat, O., Buciumas, A.-M., Neier, R., & Stoeckli-Evans, H. (2009). Acta Crystallographica Section C.
Enantioselective Synthesis of Pyrrolidines
Chung et al. (2005) described an enantioselective synthesis approach for N-tert-butyl disubstituted pyrrolidines, showcasing a practical five-step synthesis that achieved high yields and enantiomeric excesses. This synthesis pathway is critical for producing chiral pyrrolidine derivatives, which are foundational structures in many bioactive compounds Chung, J. Y. L., Cvetovich, R., Amato, J., McWilliams, J., Reamer, R., & Dimichele, L. (2005). The Journal of Organic Chemistry.
Structural Analysis and Inhibitor Development
Wang et al. (2001) focused on the design, synthesis, and structural analysis of influenza neuraminidase inhibitors containing pyrrolidine cores. Their work led to the discovery of potent inhibitors, demonstrating the application of pyrrolidine derivatives in developing antiviral agents. The structural insights provided by this research are invaluable for the design of new drugs targeting viral enzymes Wang, G. T., Chen, Y., Wang, S., Gentles, R., Sowin, T., Kati, W., Muchmore, S., Giranda, V., Stewart, K., Sham, H., Kempf, D., & Laver, W. G. (2001). Journal of Medicinal Chemistry.
Asymmetric Synthesis of Pyrrolidine Azasugars
Huang Pei-qiang (2011) reported on the asymmetric synthesis of a key intermediate for pyrrolidine azasugars, crucial for the development of new therapeutics, especially in the context of glycomimetic drugs. The methodology outlined in this research provides a scalable and efficient approach to synthesize polyhydroxylated pyrrolidines, a core structure in many biologically active compounds Huang, P.-q. (2011). Journal of Xiamen University.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate, trans involves the protection of a pyrrolidine derivative followed by a stereoselective reduction and subsequent deprotection.", "Starting Materials": [ "3-pyrrolidinone", "tert-butyl chloroformate", "trifluoroacetic acid", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "methanol", "diethyl ether" ], "Reaction": [ "Protection of 3-pyrrolidinone with tert-butyl chloroformate to form tert-butyl (3R)-3-(tert-butoxycarbonyl)pyrrolidine-1-carboxylate", "Reduction of tert-butyl (3R)-3-(tert-butoxycarbonyl)pyrrolidine-1-carboxylate with sodium borohydride in the presence of acetic acid to form rac-tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate", "Deprotection of rac-tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate with hydrochloric acid in methanol to remove the tert-butoxycarbonyl protecting group and form rac-(3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylic acid", "Neutralization of rac-(3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylic acid with sodium hydroxide to form rac-tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate", "Purification of rac-tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate by recrystallization from diethyl ether" ] } | |
CAS RN |
1817633-15-0 |
Molecular Formula |
C11H18F3NO3 |
Molecular Weight |
269.3 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
